Cas no 90813-71-1 (4-amino-5-cyano-7-beta-D-arabinofuranosylpyrrolo(2,3-d)pyrimidine)

4-amino-5-cyano-7-beta-D-arabinofuranosylpyrrolo(2,3-d)pyrimidine structure
90813-71-1 structure
Product Name:4-amino-5-cyano-7-beta-D-arabinofuranosylpyrrolo(2,3-d)pyrimidine
CAS No:90813-71-1
MF:C12H13N5O4
MW:291.262721776962
CID:2028468
PubChem ID:512290
Update Time:2025-04-21

4-amino-5-cyano-7-beta-D-arabinofuranosylpyrrolo(2,3-d)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-cyano-7-beta-D-arabinofuranosylpyrrolo(2,3-d)pyrimidine
    • ara-toyocamycin
    • arabinotoyocamycin
    • toyocamycin
    • 4-amino-7-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-beta-D-arabinofuranosyl-
    • 4-Amino-7-((2R,3S,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • CHEMBL403028
    • 4-Amino-7-beta-D-arabinofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
    • 4-amino-7-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 90813-71-1
    • BRN 4207160
    • Inchi: 1S/C12H13N5O4/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12/h2,4,6,8-9,12,18-20H,3H2,(H2,14,15,16)/t6-,8-,9+,12-/m1/s1
    • InChI Key: XOKJUSAYZUAMGJ-QRKAXHLRSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 291.09675391g/mol
  • Monoisotopic Mass: 291.09675391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 150Ų
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